Cas no 99986-84-2 (4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid
• CAS No: 99986-84-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6308893
• PubChem ID: 3769581
• Update Time: 2025-06-08

4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid
• 99986-84-2
• EN300-1857300
• CHEMBL1625304
• AKOS022116550

• Inchi： 1S/C11H15NO4/c1-16-10-4-7(2-3-9(10)13)8(6-12)5-11(14)15/h2-4,8,13H,5-6,12H2,1H3,(H,14,15)
• InChI Key： BBDYMDUTDYNYPG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(CN)CC(=O)O)O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid

Comprehensive Overview of 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid (CAS No. 99986-84-2)

4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid, with the CAS number 99986-84-2, is a specialized organic compound that has garnered significant attention in the fields of biochemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of amino acid derivatives and is structurally characterized by a butanoic acid backbone substituted with an amino group and a hydroxy-methoxyphenyl moiety. Its unique structure makes it a subject of interest for studies related to neurotransmitter modulation, metabolic pathways, and natural product synthesis.

The compound's 4-hydroxy-3-methoxyphenyl group is particularly noteworthy, as it is a common feature in many bioactive natural products, such as those found in plant-derived polyphenols. This structural motif is associated with antioxidant properties and potential health benefits, which aligns with the growing consumer interest in functional foods and nutraceuticals. Researchers are increasingly exploring the role of such compounds in mitigating oxidative stress and supporting cellular health, topics that are highly searched in health and wellness forums.

In the realm of pharmaceutical applications, 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid has been investigated for its potential as a precursor or intermediate in the synthesis of more complex molecules. Its amino acid nature suggests possible utility in peptide synthesis or as a building block for drug discovery. Given the rising demand for personalized medicine and targeted therapies, this compound could play a role in the development of novel biopharmaceuticals.

From a chemical synthesis perspective, the compound's butanoic acid framework offers versatility for structural modifications. Chemists are keen on optimizing synthetic routes to improve yield and purity, which are critical factors in industrial-scale production. The CAS No. 99986-84-2 is frequently referenced in patent literature and academic journals, highlighting its relevance in innovative research.

The hydroxy-methoxyphenyl moiety also ties into the broader discussion of sustainable chemistry. With increasing emphasis on green synthesis and eco-friendly processes, researchers are exploring ways to derive such compounds from renewable sources. This aligns with the global trend toward environmentally conscious practices, a topic frequently searched by sustainability advocates and industry professionals.

In summary, 4-amino-3-(4-hydroxy-3-methoxyphenyl)butanoic acid (CAS No. 99986-84-2) is a multifaceted compound with applications spanning biochemistry, pharmaceuticals, and materials science. Its structural features and potential benefits make it a compelling subject for ongoing research, particularly in areas like health optimization, drug development, and sustainable chemistry. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge innovations.